N1-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C19H24F3N3O3/c20-19(21,22)14-1-3-15(4-2-14)24-18(27)17(26)23-11-13-5-8-25(9-6-13)16-7-10-28-12-16/h1-4,13,16H,5-12H2,(H,23,26)(H,24,27)
• InChI Key: MRGAOTPCWFOBRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC=C(C=C2)C(F)(F)F)C3CCOC3
• Molecular Formula: C19H24F3N3O3
• Molecular Weight: 399.4 g/mol

Description

N1-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H24F3N3O3 and its molecular weight is 399.414. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Central Nervous System Applications

Compounds structurally related to "N1-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide" have been explored for their potential applications in central nervous system disorders. For example, certain piperidine and piperazine derivatives have shown promising activity as inhibitors or modulators in various CNS-related pathways, including but not limited to, glycine transporter inhibition and acetyl-CoA carboxylase inhibition (Shuji Yamamoto et al., 2016; Tomomichi Chonan et al., 2011).

Antiviral and Anti-inflammatory Research

There is also research into compounds with related structures for their antiviral and anti-inflammatory properties. Notably, N-phenyl-N'-(2,2,6,6-tetramethyl-piperidin-4-yl)-oxalamides have been identified as a new class of HIV-1 entry inhibitors, demonstrating potent activity by blocking the gp120-CD4 interaction (Qian Zhao et al., 2005).

Neuroinflammation Imaging

Furthermore, piperidine derivatives have been utilized in developing PET imaging agents for neuroinflammation, targeting the CSF1R receptor in microglia, which plays a crucial role in various neurodegenerative diseases. This research demonstrates the utility of these compounds in noninvasively studying neuroinflammatory conditions in vivo (A. Horti et al., 2019).

Antiosteoclast Activity

Compounds with similar structures have also been synthesized and evaluated for their antiosteoclast activity, showing moderate to high effectiveness. This indicates potential applications in diseases related to bone density and osteoporosis (G. S. Reddy et al., 2012).